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Cat. No.: B1206500

For Researchers, Scientists, and Drug Development Professionals

Abstract: Isopentyl octanoate is a fatty acid ester recognized for its characteristic fruity aroma,
leading to its widespread use in the food and fragrance industries. While extensive research
into its specific molecular mechanism of action in biological systems is limited, this document
synthesizes the available scientific knowledge. We will explore its chemical properties, known
biological roles of its constituent parts and related molecules, and its established applications.
This guide also presents hypothetical pathways of interaction based on current understandings
of fatty acid ester metabolism and signaling, alongside relevant toxicological data and
experimental considerations.

Introduction

Isopentyl octanoate, also known as isoamyl octanoate, is an organic compound classified as
a fatty acid ester. It is formed from the esterification of isopentyl alcohol with octanoic acid.[1]
Its primary role in commercial applications is as a flavoring and fragrance agent, valued for its
sweet, fruity, and waxy aroma reminiscent of pineapple and coconut.[2] Despite its common
use, dedicated studies on its specific mechanism of action at a cellular and molecular level are
not abundant in publicly accessible literature. This guide aims to provide a comprehensive
overview by examining the biological activities of its components and related fatty acid esters to
extrapolate potential mechanisms of action.

Chemical and Physical Properties
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Isopentyl octanoate is a colorless liquid with the molecular formula C13H2602. A summary of
its key chemical identifiers and properties is provided in Table 1.

Property Value Reference

IUPAC Name 3-methylbutyl octanoate [1]

Synonyms Isoamyl octanoate, Isopentyl o
caprylate

CAS Number 2035-99-6 [3]

Molecular Formula C13H2602 [3]

Molecular Weight 214.34 g/mol [1][3]

Appearance Colorless liquid

Odor Fruity, pineapple, coconut-like [2]

Solubil Insoluble in water, soluble in
olubility .
organic solvents

Known Applications and Biological Synthesis

The primary established roles of isopentyl octanoate are in the food and cosmetic industries.
It is designated as a flavoring agent by the FDA and is used in a variety of products, including
beverages, candies, and baked goods.[1] In the fragrance industry, it is used in perfumes and
other scented products.[2]

In biological systems, volatile esters like isopentyl octanoate are known to be produced by
various organisms, most notably yeast (Saccharomyces cerevisiae) during fermentation.[4][5]
[6] The synthesis is an intracellular process catalyzed by alcohol acetyltransferases, which
condense an alcohol (in this case, isoamyl alcohol, a fusel alcohol derived from amino acid
metabolism) with an acyl-CoA molecule (octanoyl-CoA).[6]

Below is a diagram illustrating the enzymatic synthesis of isopentyl octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methylbutyl octanoate | C13H2602 | CID 16255 - PubChem [pubchem.ncbi.nlm.nih.gov]
2. isoamyl octanoate, 2035-99-6 [thegoodscentscompany.com]
3. GSRS [gsrs.ncats.nih.gov]

4. Production and biological function of volatile esters in Saccharomyces cerevisiae - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1206500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206500?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbutyl-octanoate
https://www.thegoodscentscompany.com/data/rw1019811.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2EX40079OL
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836583/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. Production and biological function of volatile esters in Saccharomyces cerevisiae -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 6. researchgate.net [researchgate.net]
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Biological Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206500#isopentyl-octanoate-mechanism-of-action-
in-biological-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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